Cas no 2248173-19-3 ((2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine)

• Product Name: (2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine
• CAS No: 2248173-19-3
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6219811
• PubChem ID: 93286297
• Update Time: 2025-10-28

(2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine
• 2248173-19-3
• ITHDKJGGQHUNHT-ZETCQYMHSA-N
• EN300-6507527

• Inchi： 1S/C10H12F3N/c1-7(6-14)8-2-4-9(5-3-8)10(11,12)13/h2-5,7H,6,14H2,1H3/t7-/m0/s1
• InChI Key： ITHDKJGGQHUNHT-ZETCQYMHSA-N
• SMILES： FC(C1C=CC(=CC=1)[C@@H](C)CN)(F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine

Introduction to (2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine (CAS No. 2248173-19-3)

(2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2248173-19-3, has garnered attention due to its potential applications in drug development and molecular research. The presence of a trifluoromethyl group in its aromatic ring enhances its pharmacological activity, making it a valuable candidate for further exploration.

The molecular structure of (2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine consists of a propan-1-amine backbone attached to a phenyl ring substituted with a trifluoromethyl group. This configuration imparts specific electronic and steric properties that are crucial for its interaction with biological targets. The stereochemistry at the carbon atom in the propan-1-amine moiety, specifically the (R) configuration, plays a pivotal role in determining its biological efficacy and selectivity.

In recent years, there has been growing interest in the development of novel pharmaceutical agents that incorporate fluorinated aromatic moieties. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity. These attributes make compounds like (2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine attractive for use in the design of next-generation therapeutics.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated compounds in addressing various therapeutic challenges. Studies have demonstrated that the introduction of fluorine atoms can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules. For instance, fluorinated analogs often exhibit improved bioavailability and prolonged half-life, which are critical factors in drug development.

The synthesis of (2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and enantiopurity. These techniques are essential for producing pharmaceutical-grade compounds that meet stringent quality standards.

The pharmacological profile of (2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine has been extensively studied in preclinical models. Preliminary findings suggest that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in inflammatory and metabolic pathways. Its ability to modulate these pathways makes it a promising candidate for the treatment of conditions such as cancer, diabetes, and autoimmune diseases.

In addition to its therapeutic potential, (2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine has also been explored as a key intermediate in the synthesis of more complex molecules. Its structural framework provides a versatile platform for further derivatization, allowing chemists to design novel compounds with tailored properties. This flexibility is particularly valuable in drug discovery programs where lead optimization is a critical step.

The role of computational chemistry in understanding the behavior of (2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding interactions, metabolic pathways, and pharmacokinetic parameters with high accuracy. These predictions guide experimental design and help streamline the drug development process.

Future studies on (2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine are expected to focus on elucidating its mechanism of action and evaluating its safety profile in clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable therapeutic options for patients worldwide.

The impact of fluorinated compounds on modern medicine is undeniable. As research continues to uncover new applications for molecules like (2R)-2-[4-(Trifluoromethyl)phenyl]propan-1-amine, we can anticipate further advancements in drug design and treatment strategies. The combination of innovative synthetic methods, computational tools, and preclinical studies will drive the development of next-generation therapeutics that address unmet medical needs.